2-amino-4-phenyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-phenyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H17N3/c18-11-14-16(12-7-3-1-4-8-12)13-9-5-2-6-10-15(13)20-17(14)19/h1,3-4,7-8H,2,5-6,9-10H2,(H2,19,20)
• InChI Key: YWRSRLPSTQAZTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N=C(C(=C2C3=CC=CC=C3)C#N)N
• Molecular Formula: C17H17N3
• Molecular Weight: 263.34 g/mol

Description

Synthesis Analysis

The synthesis of cyclohepta[b]pyridine derivatives, closely related to the compound , often involves multicomponent reactions, offering a glimpse into the complexity and efficiency of synthesizing such structures. For instance, the compound 2-amino-4-(2-chloro-5-(4-substituted phenyl) pyridine-3-yl)-1-(4-substituted phenyl)-7,7-disubstituted-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile demonstrates a similar synthetic pathway, highlighting the intricate nature of these chemical syntheses (Goswami et al., 2022).

Molecular Structure Analysis

The determination of crystal structures through X-ray diffraction is a critical step in understanding the molecular configuration of cyclohepta[b]pyridine derivatives. For example, the crystal structures of 2-benzylamino-4-(4-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile and its chlorophenyl counterpart have been elucidated, revealing that the cycloheptane ring adopts a half-chair conformation, with N—H⋯N nitrile hydrogen bonds forming inversion dimers (Nagalakshmi et al., 2015).

Chemical Reactions and Properties

Cyclohepta[b]pyridine derivatives exhibit a range of reactivities towards various reagents. For instance, the reaction of cyclohexanone with 2-benzylidenemalononitrile in the presence of ammonium acetate leads to the formation of 2-amino-4-phenyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile, which further reacts with different reagents like DMF-DMA, carbon disulfide, and urea, showcasing the compound's versatile chemical behavior (Elkholy & Morsy, 2006).

Future Directions

Given the potential pharmacological properties of this compound, future research could focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. Additionally, new synthetic methods could be developed to improve the efficiency and selectivity of its synthesis.